3-(Furan-2-yl)pyridine
Overview
Description
3-(Furan-2-yl)pyridine is a chemical compound with the linear formula C12H9NO2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis of compounds similar to this compound involves various methods. For instance, the Paal-Knorr Furan Synthesis is a common method used for the synthesis of furans . Another method involves the oxidation of alkyl enol ethers to enals using a palladium catalyst . The Suzuki coupling conditions have also been employed for the preparation of nicotinonitriles .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a linear formula of C12H9NO2 . Computational assessments provide insights into the electronic structure and chemical reactivity of similar compounds .
Chemical Reactions Analysis
Furan platform chemicals, including this compound, have been used in a variety of reactions. For example, they have been used in the manufacture of bio-based materials . They have also been used in the synthesis of chiral furans .
Scientific Research Applications
Synthesis and Reactivity in Organic Chemistry : 3-(Furan-2-yl)pyridine and its derivatives have been studied for their reactivity in organic synthesis. For example, El’chaninov et al. (2014) explored the synthesis of 2-(furan-2-yl)-1(3)H-imidazo[4,5-b]pyridine, demonstrating its potential for various electrophilic substitutions and reactions (El’chaninov, Achkasova, & El’chaninov, 2014).
Potential in Anti-Inflammatory Agents : Some derivatives of this compound, such as 1-furan-2-yl-3-pyridin-2-yl-propenone, have been characterized for their anti-inflammatory activity. Lee et al. (2006) and Hwang et al. (2008) have highlighted the role of these compounds in inhibiting nitric oxide production and tumor necrosis factor-alpha, suggesting their potential as anti-inflammatory agents (Lee, Jeon, Basnet, Jeong, Lee, & Jeong, 2006); (Hwang, Han, Choi, Kim, Lee, Jeong, & Lee, 2008).
DNA Interaction and Anticancer Activity : The compound 2-(furan-2-yl)-4-(pyridin-2-yl)-5H-indeno[1,2-b]pyridin-5-one has been studied for its interaction with DNA and its anticancer properties. Jeon et al. (2017) found that this derivative is a DNA intercalative human topoisomerase IIα catalytic inhibitor, displaying caspase 3-independent anticancer activity, which is significant for cancer treatment research (Jeon, Park, Kadayat, Shrestha, Lee, & Kwon, 2017).
Optoelectronic Properties and Electrochemistry : The furan and pyridinechalcogenodiazole-based π-conjugated systems have been investigated for their optoelectronic properties. Liu et al. (2016) explored the synthesis of novel monomers and polymers derived from furan and pyridinechalcogenodiazole, examining their electrochemical behaviors and electrochromic performance, which is relevant for material science and electronics (Liu, Zhen, Ming, Lin, Gu, Zhao, Li, Lu, & Xu, 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(furan-2-yl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMOJGOXBWNXHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80456480 | |
Record name | Pyridine, 3-(2-furanyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80456480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31557-62-7 | |
Record name | Pyridine, 3-(2-furanyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80456480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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